Cas no 5116-21-2 (2-(diphenylphosphoryl)aniline)

2-(diphenylphosphoryl)aniline structure
2-(diphenylphosphoryl)aniline structure
Product Name:2-(diphenylphosphoryl)aniline
CAS No:5116-21-2
MF:C18H16NOP
MW:293.299505233765
CID:1572038
PubChem ID:2828395
Update Time:2025-04-21

2-(diphenylphosphoryl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(diphenylphosphoryl)aniline
    • Benzenamine, 2-(diphenylphosphinyl)-
    • 5116-21-2
    • AKOS001101162
    • 2-diphenylphosphorylaniline
    • DTXSID00965428
    • 2-(Diphenylphosphinyl)aniline
    • Z57969795
    • 2-amino-phenyl(diphenyl)phosphine oxide
    • 23081-74-5
    • SCHEMBL7640122
    • Inchi: 1S/C18H16NOP/c19-17-13-7-8-14-18(17)21(20,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,19H2
    • InChI Key: XLTWARDRTAZTLL-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 293.09708
  • Monoisotopic Mass: 293.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 514.1°C at 760 mmHg
  • Flash Point: 264.7°C
  • Refractive Index: 1.642
  • PSA: 43.09
  • LogP: 3.48940
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